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Compound of Interest

5-(3-Chloroprop-1-yn-1-yl)-1,2-
Compound Name:

thiazole
CAS No.: 1934769-99-9
Cat. No.: B2773237

Get Quote

Executive Summary

The 5-alkynyl-1,2-thiazole scaffold represents a specialized yet potent pharmacophore in
medicinal chemistry. Unlike its ubiquitous isomer (1,3-thiazole), the 1,2-thiazole (isothiazole)
ring offers unique electronic distribution and hydrogen-bonding capabilities. The introduction of
an alkynyl moiety at the C5 position serves a dual purpose: it acts as a rigid, unsaturated linker
that extends the molecule into specific binding pockets (e.g., kinases like VEGFR-2), and it
functions as a versatile "click" handle for bio-orthogonal derivatization.

This guide synthesizes the current literature to provide a self-validating roadmap for the
synthesis, functionalization, and biological evaluation of these derivatives.

Chemical Architecture & Pharmacophore Analysis

The 1,2-thiazole ring is characterized by a contiguous Sulfur-Nitrogen bond (

), creating a distinct dipole and lipophilicity profile compared to 1,3-thiazoles.
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Structural Significance of the C5 Position

» Electronic Bias: The C5 position in isothiazoles is electronically distinct. While electrophilic
aromatic substitution typically favors C4, the C5 position is highly susceptible to nucleophilic
attack and metal-catalyzed cross-coupling when halogenated.

o The Alkynyl Handle: A C5-alkynyl group provides a linear geometry (

hybridization), extending the molecular reach by approximately 4.2 A. This is critical for
penetrating deep hydrophobic pockets in enzymes such as DNA gyrase or receptor tyrosine
kinases.

Synthetic Methodologies

The primary route to 5-alkynyl-1,2-thiazoles is the Palladium-catalyzed Sonogashira cross-
coupling. The literature confirms that 5-halo-1,2-thiazoles (specifically 5-bromo and 5-iodo
derivatives) are excellent substrates for this transformation, often showing superior
regioselectivity over the C3 or C4 positions.

Core Protocol: Regioselective Sonogashira Coupling

Objective: Synthesis of 5-(phenylethynyl)-1,2-thiazole derivatives from 3,4,5-
tribromoisothiazole. Mechanism: The reaction proceeds via a Pd(0)/Cu(l) catalytic cycle.[1] The
C5-Bromine bond is weaker and more electron-deficient than C3 or C4, facilitating rapid
oxidative addition.

Experimental Workflow

Reagents:

e Substrate: 3,4,5-Tribromoisothiazole (1.0 equiv)

Alkyne: Phenylacetylene or terminal alkyne of choice (1.1 equiv)

Catalyst: Bis(triphenylphosphine)palladium(ll) dichloride [Pd(PPh3)2CI2] (0.04 equiv)

Co-Catalyst: Copper(l) iodide [Cul] (0.02 equiv)

Base/Solvent: Triethylamine (
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) or Diethylamine (

) (Excess/Solvent)
Step-by-Step Protocol:

e Preparation: In a flame-dried Schlenk flask, dissolve 3,4,5-tribromoisothiazole (1.0 mmol) in
anhydrous THF (5 mL) or neat amine solvent.

o Catalyst Addition: Add Pd(PPh3)2CI2 (28 mg) and Cul (4 mg) under a positive pressure of
Argon.

o Degassing: Purge the system with Argon for 5 minutes to remove

(critical to prevent homocoupling of the alkyne).

e Alkyne Injection: Add the terminal alkyne (1.1 mmol) dropwise via syringe.
e Reaction: Stir at room temperature (

) for 4-12 hours.

o Note: C5 coupling often occurs at RT; heating to
may promote over-coupling at C4/C3.
e Work-up: Quench with saturated

, extract with ethyl acetate (

), and dry over

« Purification: Silica gel chromatography (Hexane/EtOAc gradient).
Validation Check:

e TLC: Disappearance of starting bromide (
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) and appearance of fluorescent product (

)

* NMR: Appearance of alkyne carbons (80—95 ppm) in

NMR.

Visualizing the Synthetic Pathway
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Figure 1: Synthetic workflow for accessing and derivatizing 5-alkynyl-1,2-thiazoles.

Chemical Reactivity & Derivatization[1][2][3][4][5][6]
[7]

Once installed, the 5-alkynyl group serves as a versatile chemical handle.

"Click" Chemistry (CUAAC)

The transformation of the 5-alkynyl group into a 1,2,3-triazole via Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC) is a high-value strategy.[2] The resulting triazole acts as a
bioisostere for amide bonds, improving metabolic stability while maintaining hydrogen bonding
potential.

* Reagents: Organic Azide (

),

, Sodium Ascorbate,
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» Application: Fragment-based drug discovery (FBDD) to link the isothiazole core to secondary
pharmacophores.

Cyclization to Fused Systems

The alkyne can participate in intramolecular cyclizations. If a nucleophile (e.g., amine or
hydroxyl) is present at the C4 position, 5-endo-dig or 6-endo-dig cyclizations can yield fused
bicyclic systems like isothiazolo[4,5-b]pyridines, which are known antiviral scaffolds.

Biological Applications & SAR

The 5-alkynyl-1,2-thiazole motif is implicated in several therapeutic areas.

Anticancer Activity (VEGFR-2 Inhibition)

Isothiazole derivatives have shown potency as inhibitors of Vascular Endothelial Growth Factor
Receptor 2 (VEGFR-2).

e Mechanism: The isothiazole ring mimics the adenine ring of ATP. The 5-alkynyl substituent
projects into the hydrophobic "gatekeeper" region of the kinase ATP-binding pocket.

* SAR Insight: Bulky aromatic alkynes (e.g., phenylethynyl) at C5 tend to increase potency by
engaging in

stacking interactions with aromatic residues (e.g., Phe, Tyr) in the active site.

Antimicrobial Properties

5-substituted isothiazoles exhibit broad-spectrum activity against Gram-positive bacteria.
o Target: Bacterial DNA Gyrase B.

e Data Summary:
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Compound Substituent Target Activity (MIC .

. Mechanism
Class (C5) Organism pMg/mL)
5-Alkynyl- o
) ) Phenylethynyl S. aureus 4-8 Gyrase Inhibition
isothiazole
5-Alkynyl- ) Weak Membrane
) } Propargyl alcohol  E. coli > 64 N
isothiazole Permeability
Triazole-linked ) ) Cell Wall

] Benzyl-triazole M. tuberculosis 2-4 )

(Click) Synthesis

Bio-orthogonal Labeling

5-ethynyl-isothiazole derivatives can be incorporated into biological systems as metabolic
probes. Similar to 5-ethynyluridine (EU), these small molecules can be "clicked" with
fluorescent azides to visualize drug distribution or target engagement in live cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2773237/docs#comprehensive-technical-guide-5-
alkynyl-1-2-thiazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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